N-(acenaphtho[1,2-d]thiazol-8-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide

• IUPAC Name: N-acenaphthyleno[1,2-d][1,3]thiazol-8-yl-4-methylthiadiazole-5-carboxamide
• InChI: InChI=1S/C17H10N4OS2/c1-8-14(24-21-20-8)16(22)19-17-18-13-10-6-2-4-9-5-3-7-11(12(9)10)15(13)23-17/h2-7H,1H3,(H,18,19,22)
• InChI Key: VJQSVRKKPVHNMA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)NC2=NC3=C(S2)C4=CC=CC5=C4C3=CC=C5
• Molecular Formula: C17H10N4OS2
• Molecular Weight: 350.4 g/mol

Description

The compound “N-(acenaphtho[1,2-d]thiazol-8-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide” is a complex organic molecule that contains several functional groups, including a thiazole ring and a carboxamide group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the thiazole ring, possibly through a condensation reaction or a cyclization reaction. The carboxamide group could be introduced through a reaction with an appropriate carboxylic acid or acid derivative.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the thiazole ring, which is a five-membered ring containing nitrogen and sulfur atoms. The carboxamide group would be attached to this ring. The exact structure would depend on the positions of these groups within the molecule.

Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by the functional groups present. The thiazole ring is known to participate in a variety of reactions, including nucleophilic substitutions and electrophilic additions. The carboxamide group could also undergo various reactions, such as hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxamide group could increase its solubility in polar solvents. The exact properties would need to be determined experimentally.

Scientific Research Applications

Supramolecular Chemistry and Self-Assembly

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Catalysis

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Anti-Inflammatory and Analgesic Activity

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Synthetic Chemistry and Multicomponent Reactions

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Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Thiazole derivatives have been found to have a wide range of biological activities, including anti-inflammatory, antibacterial, and antiviral effects. The exact mechanism of action would need to be determined through further study.

Future Directions

Future research on this compound could involve further exploration of its synthesis and characterization, as well as investigation of its biological activity. This could include testing the compound against various biological targets to determine its potential as a therapeutic agent.